Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester

• CAS RN: 178408-13-4
• Molecular Formula: C10H17NO2S2
• Molecular Weight: 247.4 g/mol
• IUPAC Name: ethyl N-(4,4-dimethyl-3-oxopentanoyl)carbamodithioate
• InChI: InChI=1S/C10H17NO2S2/c1-5-15-9(14)11-8(13)6-7(12)10(2,3)4/h5-6H2,1-4H3,(H,11,13,14)
• InChI Key: ZNCDQJGYVKCPMX-UHFFFAOYSA-N
• SMILES: CCSC(=S)NC(=O)CC(=O)C(C)(C)C
• synonyms: N-ethylsulfanylcarbothioyl-4,4-dimethyl-3-oxo-pentanamide

Description

Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester, also known as 4,4-dimethyl-1,3-dioxopentylthioethyl ester, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields.

Mechanism Of Action

The mechanism of action of carbamodithioic acid, (Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentyl)-, ethyl ester involves its ability to scavenge free radicals and inhibit the production of reactive oxygen species (ROS) and pro-inflammatory cytokines. It also enhances the activity of antioxidant enzymes such as superoxide dismutase (SOD) and catalase, which play a crucial role in protecting cells from oxidative damage.

Biochemical And Physiological Effects

Studies have shown that carbamodithioic acid, (Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentyl)-, ethyl ester can exert various biochemical and physiological effects in cells and tissues. It has been found to protect against oxidative stress-induced apoptosis, reduce lipid peroxidation, and enhance mitochondrial function. Additionally, it has been shown to improve cognitive function and memory in animal models of Alzheimer's disease.

Advantages And Limitations For Lab Experiments

One of the advantages of using carbamodithioic acid, (Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentyl)-, ethyl ester in lab experiments is its ability to scavenge free radicals and inhibit oxidative stress, which can be useful in studying the mechanisms of oxidative stress-related diseases. However, one of the limitations is that its effects may vary depending on the concentration used and the duration of exposure.

Future Directions

There are several future directions for the research on carbamodithioic acid, (Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentyl)-, ethyl ester. One potential direction is to investigate its potential as a therapeutic agent for oxidative stress-related diseases. Further studies are also needed to elucidate its mechanism of action and to determine the optimal concentration and duration of exposure for its beneficial effects. Additionally, research can be done to explore its potential applications in other fields such as agriculture and food preservation.
In conclusion, carbamodithioic acid, (Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentyl)-, ethyl ester is a chemical compound that has shown potential in scientific research due to its antioxidant and anti-inflammatory properties. Its ability to scavenge free radicals and inhibit oxidative stress makes it a potential candidate for the treatment of oxidative stress-related diseases. Further research is needed to fully understand its mechanism of action and to explore its potential applications in various fields.

Synthesis Methods

The synthesis of carbamodithioic acid, (Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentyl)-, ethyl ester can be achieved through the reaction of Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentan-2-one with ethanethiol in the presence of a base catalyst such as sodium hydroxide. The reaction proceeds through the formation of an intermediate thiolate, which then reacts with the ketone to form the desired ester product.

Scientific Research Applications

Carbamodithioic acid, (Carbamodithioic acid, (4,4-dimethyl-1,3-dioxopentyl)-, ethyl ester-1,3-dioxopentyl)-, ethyl ester has been studied for its potential applications in various fields of scientific research. It has been found to exhibit antioxidant and anti-inflammatory properties, making it a potential candidate for the treatment of oxidative stress-related diseases such as Alzheimer's and Parkinson's.